![molecular formula C13H19NO5 B7353756 N-[(2R)-2,3-dihydroxypropyl]-2-[(4-methoxyphenyl)methoxy]acetamide](/img/structure/B7353756.png)
N-[(2R)-2,3-dihydroxypropyl]-2-[(4-methoxyphenyl)methoxy]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2R)-2,3-dihydroxypropyl]-2-[(4-methoxyphenyl)methoxy]acetamide is a chemical compound that has garnered significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as DMAMCL, and it is a derivative of the naturally occurring compound methoxyphenylacetic acid. DMAMCL has been shown to exhibit various biochemical and physiological effects, which makes it a promising candidate for further research.
Mechanism of Action
The mechanism of action of DMAMCL is not fully understood. However, it has been suggested that the compound exerts its cytotoxic effects by inducing DNA damage and inhibiting DNA repair mechanisms. Additionally, DMAMCL has been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and transcription.
Biochemical and Physiological Effects:
DMAMCL has been shown to exhibit various biochemical and physiological effects. In addition to its cytotoxic activity, DMAMCL has been shown to exhibit anti-inflammatory and antioxidant properties. Additionally, DMAMCL has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase.
Advantages and Limitations for Lab Experiments
One of the main advantages of DMAMCL is its potent cytotoxic activity against cancer cells. This makes it a promising candidate for further research in the field of cancer therapeutics. However, one of the limitations of DMAMCL is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on DMAMCL. One area of research is in the development of novel drug delivery systems that can improve the solubility and bioavailability of DMAMCL. Additionally, further research is needed to fully understand the mechanism of action of DMAMCL and to identify potential drug targets. Finally, there is a need for in vivo studies to evaluate the efficacy and safety of DMAMCL as a potential therapeutic agent.
Synthesis Methods
The synthesis of DMAMCL involves the reaction of methoxyphenylacetic acid with propylene oxide and subsequent reaction with chloroacetyl chloride. The resulting product is further reacted with 4-methoxyphenol to obtain DMAMCL. The synthesis of DMAMCL is a relatively straightforward process, and the compound can be obtained in high yield.
Scientific Research Applications
DMAMCL has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is in the treatment of cancer. DMAMCL has been shown to exhibit potent cytotoxic activity against various cancer cell lines, including breast, prostate, and lung cancer. Additionally, DMAMCL has been shown to induce apoptosis in cancer cells, which makes it a promising candidate for further research.
properties
IUPAC Name |
N-[(2R)-2,3-dihydroxypropyl]-2-[(4-methoxyphenyl)methoxy]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO5/c1-18-12-4-2-10(3-5-12)8-19-9-13(17)14-6-11(16)7-15/h2-5,11,15-16H,6-9H2,1H3,(H,14,17)/t11-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPBXVCHCFGZINP-LLVKDONJSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)COCC(=O)NCC(CO)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)COCC(=O)NC[C@H](CO)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.